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Compound of Interest

Compound Name: 8-Methyloctadecanoyl-CoA

Cat. No.: B15550032

This technical guide provides a detailed overview of the chemical structure, formula, and
potential biochemical significance of 8-Methyloctadecanoyl-CoA. The information is intended
for researchers, scientists, and professionals involved in drug development and biochemical
research.

Chemical Structure and Formula

8-Methyloctadecanoyl-CoA is a branched-chain fatty acyl-CoA molecule. Its structure
consists of an 18-carbon acyl chain (octadecanoyl) with a methyl group at the 8th carbon
position. This acyl group is attached to Coenzyme A (CoA) via a thioester bond. The constituent
parts are the 8-methyloctadecanoic acid moiety, a phosphopantetheine moiety, and an
adenosine 3',5'-bisphosphate moiety.

Based on its nomenclature, the chemical formula for 8-Methyloctadecanoyl-CoA is
determined to be C40H72N7017P3S. This is isomeric with other methyloctadecanoyl-CoA
compounds such as 16-Methyloctadecanoyl-CoA.[1]

Quantitative Data

The following table summarizes the key quantitative data for 8-Methyloctadecanoyl-CoA and
its isomer, 16-Methyloctadecanoyl-CoA, for comparison.
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8-Methyloctadecanoyl-CoA 16-Methyloctadecanoyl-

Property
(Deduced) CoA[1]
Chemical Formula C40H72N7017P3S C40H72N7017P3S
Molecular Weight 1048.02 g/mol 1048.02 g/mol
CAS Number Not available 898249-75-7

Conceptual Experimental Protocols

While specific experimental data for 8-Methyloctadecanoyl-CoA is not readily available in the
literature, its study would likely involve the following standard biochemical methodologies,
similar to those used for other long-chain fatty acyl-CoAs.

3.1. Synthesis and Purification The synthesis of 8-Methyloctadecanoyl-CoA would typically
involve the chemical activation of 8-methyloctadecanoic acid to a more reactive derivative,
such as an acyl chloride or an N-hydroxysuccinimide ester, followed by reaction with
Coenzyme A. Purification of the resulting 8-Methyloctadecanoyl-CoA could be achieved using
chromatographic techniques like reverse-phase high-performance liquid chromatography
(HPLC).

3.2. Structural Characterization The identity and purity of synthesized 8-Methyloctadecanoyl-
CoA would be confirmed using analytical techniques such as:

o Mass Spectrometry (MS): To verify the molecular weight and obtain fragmentation patterns
consistent with the expected structure.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the arrangement of atoms,
including the position of the methyl branch on the acyl chain.

3.3. Enzymatic Assays To investigate the biochemical role of 8-Methyloctadecanoyl-CoA, it
could be used as a substrate in enzymatic assays with enzymes known to be involved in fatty
acid metabolism, such as acyl-CoA dehydrogenases, acyl-CoA synthetases, and carnitine
palmitoyltransferases. The kinetics of these enzymes with the branched-chain substrate could
be compared to their activity with straight-chain substrates like stearoyl-CoA.[2]
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Visualization of Structure and Potential Metabolism

4.1. Logical Structure of 8-Methyloctadecanoyl-CoA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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